Cas no 105391-34-2 (Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-)

Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl- structure
105391-34-2 structure
Product Name:Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-
CAS No:105391-34-2
MF:C18H13N3O4
MW:335.313524007797
CID:1153221
PubChem ID:10914631
Update Time:2025-04-20

Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-
    • 105391-34-2
    • DTXSID401253482
    • 3-Nitro-N-(3-nitrophenyl)-N-phenylbenzenamine
    • SCHEMBL8605670
    • Inchi: 1S/C18H13N3O4/c22-20(23)17-10-4-8-15(12-17)19(14-6-2-1-3-7-14)16-9-5-11-18(13-16)21(24)25/h1-13H
    • InChI Key: CHUPGHVTNRGZBH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)N(C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 335.09069
  • Monoisotopic Mass: 335.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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